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Abstract
(5Z)-3-Oxotetradecenoyl-CoA is a monounsaturated long-chain 3-oxo-fatty acyl-coenzyme A

that has been identified as a metabolite in Escherichia coli.[1] As an intermediate in fatty acid

metabolism, it holds potential significance in understanding bacterial lipid metabolism and for

the development of novel antimicrobial agents. This technical guide provides a detailed

overview of the current, albeit limited, knowledge of (5Z)-3-oxotetradecenoyl-CoA, including

its biochemical properties, presumed metabolic roles, and detailed experimental protocols for

its characterization. This document aims to serve as a foundational resource for researchers

investigating the discovery, characterization, and therapeutic potential of this and similar

molecules.

Introduction
Fatty acid metabolism is a cornerstone of cellular physiology, providing energy, building blocks

for membranes, and signaling molecules. Acyl-coenzyme A (acyl-CoA) thioesters are central

intermediates in these pathways.[2] (5Z)-3-Oxotetradecenoyl-CoA, a 14-carbon

monounsaturated 3-oxoacyl-CoA, is a specific intermediate that, while identified, remains
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largely uncharacterized. Its structure suggests a role in the β-oxidation of unsaturated fatty

acids. Understanding the enzymes that synthesize and degrade this molecule, and its

regulatory functions, could unveil novel aspects of bacterial metabolism and provide new

targets for drug discovery.

Biochemical and Physicochemical Properties
The fundamental properties of (5Z)-3-oxotetradecenoyl-CoA are summarized in Table 1. This

data is primarily derived from computational models and public chemical databases.

Property Value Source

Molecular Formula C35H54N7O18P3S-4 [PubChem][1]

Molecular Weight 985.8 g/mol [PubChem][1]

IUPAC Name

[(2R,3S,4R,5R)-5-(6-

aminopurin-9-yl)-4-hydroxy-2-

[[[[(3R)-3-hydroxy-2,2-

dimethyl-4-oxo-4-[[3-oxo-3-[2-

[(Z)-3-oxotetradec-5-

enoyl]sulfanylethylamino]propy

l]amino]butoxy]-

oxidophosphoryl]oxy-

oxidophosphoryl]oxymethyl]ox

olan-3-yl] phosphate

[PubChem][1]

Synonyms

3-oxo-14:1-Delta5-CoA, 3-oxo-

5-cis-tetradecenoyl-CoA, 3-

oxo-(5Z)-tetradecenoyl-CoA

[PubChem][1]

Charge (at pH 7.3) -4 [PubChem][1]

Presumed Metabolic Role and Signaling Pathways
Based on its structure, (5Z)-3-oxotetradecenoyl-CoA is likely an intermediate in the β-

oxidation of a C14:1 fatty acid. The "3-oxo" functionality is characteristic of an intermediate that

has undergone hydration and oxidation and is poised for thiolytic cleavage.
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Hypothetical Pathway in Bacterial Fatty Acid β-Oxidation
The diagram below illustrates the presumed position of (5Z)-3-oxotetradecenoyl-CoA within

the β-oxidation pathway in bacteria like E. coli.

Unsaturated Fatty Acid (C14:1) Acyl-CoA SynthetaseATP, CoA-SH Unsaturated Acyl-CoAAMP, PPi Enoyl-CoA HydrataseH2O 3-Hydroxyacyl-CoA 3-Hydroxyacyl-CoA DehydrogenaseNAD+ (5Z)-3-Oxotetradecenoyl-CoANADH + H+ 3-Ketoacyl-CoA ThiolaseCoA-SH
Acetyl-CoATo TCA Cycle

Shorter Acyl-CoA (C12:1)

Click to download full resolution via product page

Caption: Presumed metabolic pathway of (5Z)-3-oxotetradecenoyl-CoA in β-oxidation.

Experimental Protocols for Characterization
The following sections provide detailed methodologies for the synthesis, purification, and

characterization of (5Z)-3-oxotetradecenoyl-CoA, adapted from established protocols for

similar molecules.

Chemo-Enzymatic Synthesis
A reliable method for synthesizing acyl-CoA esters involves a chemo-enzymatic approach.

Materials:

(5Z)-tetradecenoic acid

Coenzyme A (CoA-SH)

Acyl-CoA synthetase (e.g., from Pseudomonas sp.)

ATP

MgCl2

Tricine buffer (pH 8.0)
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Protocol:

Prepare a reaction mixture containing 100 mM Tricine buffer (pH 8.0), 10 mM ATP, 10 mM

MgCl2, and 1 mM CoA-SH.

Add (5Z)-tetradecenoic acid to a final concentration of 0.5 mM.

Initiate the reaction by adding a purified acyl-CoA synthetase to a final concentration of 1-5

µM.

Incubate the reaction at 37°C for 2-4 hours.

Monitor the reaction progress by HPLC, observing the depletion of CoA-SH and the

appearance of the (5Z)-3-oxotetradecenoyl-CoA product peak.

Reaction Setup

Enzymatic Conversion Analysis

Buffer (Tricine)

Reaction_Mixture Add Acyl-CoA Synthetase

ATP, MgCl2

CoA-SH

(5Z)-tetradecenoic acid

Incubate (37°C) HPLC Monitoring
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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